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Compound of Interest

Compound Name: Yoshi-864

Cat. No.: B1683515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal procedures for Yoshi-864,

also known as Improsulfan hydrochloride (CAS Number: 3458-22-8).[1][2][3] Adherence to

these guidelines is critical for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties
Yoshi-864 is an alkylating agent that cross-links DNA, thereby inhibiting DNA replication.[4] A

summary of its key chemical and physical properties is presented below to inform safe handling

and storage practices.
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Property Value

Molecular Formula C8H20ClNO6S2

Molecular Weight 325.8 g/mol

Melting Point 94-95 °C

Boiling Point 510.1 °C at 760 mmHg

Flash Point 262.3 °C

Vapor Pressure 1.59E-10 mmHg at 25°C

Synonyms
Improsulfan hydrochloride, IPD hydrochloride,

Compound 864, NSC-102627

Source: PubChem, LookChem[1][3]

Disposal Procedures
Proper disposal of Yoshi-864 is crucial to prevent environmental contamination and ensure

safety. The primary recommended method of disposal is through a licensed chemical

destruction facility.

General Disposal Guidelines:

Incineration: The material can be disposed of by controlled incineration with flue gas

scrubbing.[2]

Licensed Disposal Service: Removal to a licensed chemical destruction plant is a suitable

method of disposal.[2]

Environmental Protection: Discharge into the environment must be avoided. Do not

contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]

Sewer Systems: Do not discharge Yoshi-864 into sewer systems.[2]

Regulatory Consultation: Before implementing land disposal of waste residue, consult with

environmental regulatory agencies for guidance on acceptable disposal practices, as
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regulations are subject to significant revision.[1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Yoshi-
864 waste.
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Caption: A workflow diagram illustrating the steps for proper Yoshi-864 waste disposal.

Safe Handling and Personal Protective Equipment
(PPE)
Safe handling of Yoshi-864 in a laboratory setting is paramount to minimize exposure risk.

Handling Guidelines:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing, including chemical-impermeable gloves.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Ensure adequate ventilation and set up emergency exits and a risk-elimination area.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store apart from foodstuff containers or incompatible materials.[2]

First-Aid Measures
In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Source: TargetMol Safety Data Sheet[2]

Mechanism of Action: DNA Alkylation
Yoshi-864 functions as a DNA cross-linking agent. This mechanism of action is central to its

anti-tumor activity and also underscores its hazardous properties. The dimethanesulfonate

(DMS) moieties are the active components responsible for alkylating DNA, which leads to the

inhibition of DNA synthesis and replication.[4][5] This disruption of cellular processes can

induce cell cycle arrest.[6]

Signaling Pathway of Yoshi-864 Induced Cell Cycle
Disruption
The following diagram illustrates the proposed signaling pathway through which Yoshi-864
exerts its cytotoxic effects.
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Caption: A diagram showing the mechanism of action of Yoshi-864 leading to apoptosis.

Experimental Protocols
While specific experimental protocols for the disposal of Yoshi-864 are not detailed in the

provided search results, general procedures for handling chemical waste of this nature are

outlined in safety manuals such as the Texas Tech Chemical Hygiene Plan.[7] The disposal of

Yoshi-864 would fall under the general guidelines for chemical waste, which include:

Containerization: Waste must be collected in appropriate, triple-rinsed glass or polyethylene

containers that will not corrode.[7]

Labeling: The original container label must be completely defaced or removed, and the

container must be clearly labeled as waste.[7]
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Time Limit: All waste must be disposed of before it is 90 days old or the container is three-

quarters full, whichever comes first.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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